Cas no 918884-79-4 (Isoxazole, 5-(2,4-dimethylphenyl)-)

• Product Name: Isoxazole, 5-(2,4-dimethylphenyl)-
• CAS No: 918884-79-4
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 769209
• PubChem ID: 65240308
• Update Time: 2025-04-19

Isoxazole, 5-(2,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(2,4-dimethylphenyl)-
• 5-(2,4-dimethylphenyl)-1,2-oxazole
• DTXSID60734859
• AKOS014574877
• 918884-79-4
• 5-(2,4-Dimethylphenyl)isoxazole

• Inchi： 1S/C11H11NO/c1-8-3-4-10(9(2)7-8)11-5-6-12-13-11/h3-7H,1-2H3
• InChI Key： GYARRIVVBRYPOY-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų